Cas no 204268-91-7 (5-(4-aminophenyl)azobenzene-1,3-dicarboxylic acid)
204268-91-7 structure
Product Name:5-(4-aminophenyl)azobenzene-1,3-dicarboxylic acid
CAS No:204268-91-7
MF:C14H11N3O4
MW:285.254842996597
CID:1397598
PubChem ID:22278039
Update Time:2025-04-20
5-(4-aminophenyl)azobenzene-1,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-aminophenyl)azobenzene-1,3-dicarboxylic acid
- 1,3-benzenedicarboxylic acid, 5-[2-(4-aminophenyl)diazenyl]-
- 5-[(4-Aminophenyl)diazenyl]isophthalic acid
- LogP
- 1,3-benzenedicarboxylic acid, 5-[2-(4-aminophenyl)diazenyl]-; 5-[(4-Aminophenyl)diazenyl]isophthalic acid; LogP
- SCHEMBL5705342
- 5-[2-(4-Aminophenyl)diazenyl]-1,3-benzenedicarboxylic acid
- DTXSID701193174
- 204268-91-7
-
- Inchi: 1S/C14H11N3O4/c15-10-1-3-11(4-2-10)16-17-12-6-8(13(18)19)5-9(7-12)14(20)21/h1-7H,15H2,(H,18,19)(H,20,21)/b17-16+
- InChI Key: ZMXHUNWZEAZNQL-WUKNDPDISA-N
- SMILES: OC(C1C=C(C(=O)O)C=C(C=1)/N=N/C1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 285.07503
- Monoisotopic Mass: 285.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 125Ų
Experimental Properties
- PSA: 125.34
5-(4-aminophenyl)azobenzene-1,3-dicarboxylic acid Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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